Cas no 1261776-80-0 (3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde)
3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde
-
- Inchi: 1S/C10H9F2IO2/c11-10(12)15-9-6-7(2-1-5-14)3-4-8(9)13/h3-6,10H,1-2H2
- InChI Key: CCRDKZTZYLXKRD-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1OC(F)F)CCC=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 202
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3
3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013000838-250mg |
3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde |
1261776-80-0 | 97% | 250mg |
494.40 USD | 2021-07-04 | |
| Alichem | A013000838-500mg |
3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde |
1261776-80-0 | 97% | 500mg |
847.60 USD | 2021-07-04 | |
| Alichem | A013000838-1g |
3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde |
1261776-80-0 | 97% | 1g |
1,549.60 USD | 2021-07-04 |
3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde
Introduction to 3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde (CAS No. 1261776-80-0)
3-(3'-(Difluoromethoxy-4'-iodophenyl)propionaldehyde) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1261776-80-0, represents a convergence of innovative molecular design and functional group chemistry, making it a promising candidate for further exploration in drug discovery and therapeutic development.
The molecular structure of 3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde features a propionaldehyde moiety linked to a phenyl ring that is substituted with both a difluoromethoxy group and an iodine atom. This unique arrangement of functional groups imparts distinct chemical properties that make the compound particularly interesting for synthetic applications and biological interactions. The presence of the iodophenyl moiety, in particular, offers opportunities for further derivatization through cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.
In recent years, there has been a surge in research focused on developing novel pharmacophores that incorporate halogenated aromatic systems. The combination of fluorine and iodine substituents in 3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde aligns well with this trend, as halogenated aromatic compounds are known to exhibit enhanced metabolic stability and improved binding affinity to biological targets. This has led to their extensive use in the design of small-molecule drugs targeting various diseases, including cancer and infectious disorders.
The Difluoromethoxy group is another critical feature of this compound, contributing to its overall pharmacological potential. Difluoromethoxy-substituted compounds have been shown to exhibit favorable pharmacokinetic properties, including increased lipophilicity and reduced susceptibility to metabolic degradation. These attributes are highly desirable in drug development, as they can enhance the bioavailability and therapeutic efficacy of a drug molecule. Furthermore, the difluoromethoxy group has been implicated in the modulation of receptor binding affinity, making it a valuable tool for designing high-affinity ligands.
Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules like 3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly instrumental in constructing the desired molecular framework. These reactions allow for the precise introduction of functional groups at specific positions within the aromatic ring, facilitating the creation of structurally diverse derivatives. Such synthetic strategies are essential for exploring the full therapeutic potential of this compound class.
The biological activity of 3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde has been the subject of several preliminary studies. Initial investigations have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to diseases such as cancer and inflammation. The iodine atom, for instance, can serve as a handle for further functionalization via palladium-catalyzed coupling reactions, allowing for the attachment of various bioactive moieties. This flexibility makes the compound a versatile scaffold for generating novel therapeutic agents.
In conclusion, 3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde (CAS No. 1261776-80-0) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups and its amenability to further derivatization make it a valuable asset in the quest for new medicines. As research continues to uncover the full potential of this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.
1261776-80-0 (3-(3'-(Difluoromethoxy)-4'-iodophenyl)propionaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)